3-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13ClN2OS/c1-9-6-10(2)14-13(7-9)18-16(21-14)19-15(20)11-4-3-5-12(17)8-11/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: HTXVEQGKUKWOIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)Cl)C
• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol

Description

“3-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide” is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit a wide range of biological activities, including anti-tubercular properties. The inhibitory concentrations of newly synthesized molecules were compared with standard reference drugs, and better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. Under amide coupling conditions, utilizing 1-[bis(dimethylamino)methylene]-1 H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) in the presence of N, N-diisopropylethylamine (DIEA) in dichloroethane (DCE), the synthesis began with substituted 2-amino-benzothiazole 3 intermediates.

Molecular Structure Analysis

The molecular structure of “3-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide” is likely to be similar to other benzothiazole derivatives. Benzothiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Mechanism of Action

Target of Action

Similar compounds, such as benzothiazole derivatives, have been shown to have significant anti-inflammatory and analgesic activities . These effects are often mediated through the inhibition of cyclo-oxygenase (COX) pathways .

Mode of Action

It’s plausible that it may interact with its targets, such as cox enzymes, to inhibit the biosynthesis of prostaglandins . This inhibition can lead to anti-inflammatory and analgesic effects .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, which is responsible for the production of prostaglandins and leukotrienes . These molecules play key roles in inflammation and pain sensation. By inhibiting COX enzymes, the compound may reduce the production of these molecules, thereby alleviating inflammation and pain .

Result of Action

The molecular and cellular effects of the compound’s action are likely related to its anti-inflammatory and analgesic activities . By inhibiting the production of prostaglandins and leukotrienes, the compound may reduce inflammation and pain at the cellular level .

Future Directions

The future directions for “3-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide” and similar compounds could involve further exploration of their anti-tubercular properties. The development of new methods for the natural product inspired bioactive glycohybrids is also a potential area of research.